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Ambiguity in the Identification of "JC168"
Prevents Detailed Disposal Guidance
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Compound of Interest

Compound Name: JC168

Cat. No.: B15587691

Providing specific, safe, and accurate disposal procedures for the substance identified as
"JC168" is not possible at this time due to a lack of precise information in publicly available
resources. Searches for "JC168" have yielded multiple, unrelated references, including product
codes for janitorial supplies, components for industrial valves, and designations in
environmental and geological surveys. This ambiguity makes it impossible to deliver the
detailed safety and disposal protocols requested by researchers, scientists, and drug
development professionals.

The most relevant scientific reference found is to a chemical compound with the CAS number
1784751-83-2, also referred to as JC168.[1] This substance is described as a phenyl analog of
peloruside and a microtubule inhibitor with antiproliferative and anticancer activities.[2]
However, no safety data sheet (SDS) or specific disposal procedures for this compound are
available in the public domain.

Without access to a specific SDS for this or any other chemical definitively labeled "JC168,"
providing procedural, step-by-step guidance on its disposal would be irresponsible and could
pose a significant safety risk.

General Guidance for Chemical Waste Disposal

In the absence of specific instructions for "JC168," laboratory professionals should adhere to
established best practices for chemical waste management. The following workflow provides a
general framework for the proper disposal of laboratory chemicals.
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Caption: General workflow for laboratory chemical disposal.

For any chemical substance, including the one referenced as JC168 (CAS 1784751-83-2), it is
imperative to obtain the official Safety Data Sheet from the manufacturer or supplier. This
document will contain the necessary information for safe handling, storage, and disposal. If an
SDS is not readily available, the institution's Environmental Health and Safety (EHS) office
must be contacted for guidance.
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Chemical Properties of JC168 (CAS 1784751-83-2)

While disposal information is not available, some chemical properties for the microtubule
inhibitor JC168 have been identified.

Property Value

CAS Number 1784751-83-2
Molecular Formula C26H4007
Molecular Weight 464.59 g/mol
Storage (Powder) 2 years at -20°C
Storage (in DMSO) 2 weeks at 4°C

6 months at -80°C

Table 1: Chemical properties of JC168.[1]

It is strongly recommended that any user in possession of a substance labeled "JC168" contact
their supplier to obtain a Safety Data Sheet before attempting to handle or dispose of the
material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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